Cas no 90109-64-1 (3-Bromo-4,5-diethoxybenzaldehyde)

3-Bromo-4,5-diethoxybenzaldehyde structure
90109-64-1 structure
Product Name:3-Bromo-4,5-diethoxybenzaldehyde
CAS No:90109-64-1
MF:C11H13BrO3
MW:273.123122930527
MDL:MFCD01169249
CID:812140
PubChem ID:2793423
Update Time:2025-08-05

3-Bromo-4,5-diethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4,5-diethoxybenzaldehyde
    • 3-BROMO-4,5-DIETHOXY-BENZALDEHYDE
    • Benzaldehyde,3-bromo-4,5-diethoxy-
    • Cambridge id 6464690
    • BB 0243278
    • SR-01000235223-1
    • CS-0116916
    • MFCD01169249
    • SR-01000235223
    • DTXSID00383143
    • 90109-64-1
    • VS-04084
    • EN300-05340
    • 2-(Naphthalen-2-yl)quinolin-4(1H)-one
    • Z56900789
    • AKOS000103233
    • AB00108404-01
    • FT-0769511
    • MDL: MFCD01169249
    • Inchi: 1S/C11H13BrO3/c1-3-14-10-6-8(7-13)5-9(12)11(10)15-4-2/h5-7H,3-4H2,1-2H3
    • InChI Key: YPBFTPYBXACRPN-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C=O)=CC(=C1OCC)OCC

Computed Properties

  • Exact Mass: 272.004807
  • Monoisotopic Mass: 272.004807
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.377
  • Boiling Point: 341.6°C at 760 mmHg
  • Flash Point: 160.4°C
  • Refractive Index: 1.551
  • PSA: 35.53000
  • LogP: 3.05900

3-Bromo-4,5-diethoxybenzaldehyde Pricemore >>

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abcr
AB213929-250 mg
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